Cas no 1805199-01-2 (2-(Difluoromethyl)-6-methoxy-3-methylpyridine-4-sulfonamide)

2-(Difluoromethyl)-6-methoxy-3-methylpyridine-4-sulfonamide is a fluorinated pyridine derivative with notable applications in agrochemical and pharmaceutical research. Its structural features, including the difluoromethyl and sulfonamide moieties, contribute to enhanced bioactivity and metabolic stability. The methoxy and methyl substituents further influence its electronic and steric properties, making it a versatile intermediate for the synthesis of biologically active compounds. This compound exhibits potential as a key building block in the development of herbicides, fungicides, and enzyme inhibitors. Its well-defined chemical structure ensures reproducibility in synthetic pathways, while its stability under various conditions makes it suitable for further functionalization. Researchers value this compound for its utility in structure-activity relationship studies.

2-(Difluoromethyl)-6-methoxy-3-methylpyridine-4-sulfonamide structure

1805199-01-2 structure

Product name:2-(Difluoromethyl)-6-methoxy-3-methylpyridine-4-sulfonamide

CAS No:1805199-01-2

MF:C₈H₁₀F₂N₂O₃S

MW:252.238407611847

CID:4897704

2-(Difluoromethyl)-6-methoxy-3-methylpyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

- 2-(Difluoromethyl)-6-methoxy-3-methylpyridine-4-sulfonamide
- Inchi： 1S/C8H10F2N2O3S/c1-4-5(16(11,13)14)3-6(15-2)12-7(4)8(9)10/h3,8H,1-2H3,(H2,11,13,14)
- InChI Key： HPGCXQYNHNRPJV-UHFFFAOYSA-N
- SMILES： S(C1C=C(N=C(C(F)F)C=1C)OC)(N)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 331
Topological Polar Surface Area: 90.7
XLogP3: 0.7

2-(Difluoromethyl)-6-methoxy-3-methylpyridine-4-sulfonamide Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Alichem	A029017699-500mg	2-(Difluoromethyl)-6-methoxy-3-methylpyridine-4-sulfonamide	1805199-01-2	95%	500mg	$1,701.85	2022-04-01
Alichem	A029017699-250mg	2-(Difluoromethyl)-6-methoxy-3-methylpyridine-4-sulfonamide	1805199-01-2	95%	250mg	$980.00	2022-04-01
Alichem	A029017699-1g	2-(Difluoromethyl)-6-methoxy-3-methylpyridine-4-sulfonamide	1805199-01-2	95%	1g	$2,866.05	2022-04-01

2-(Difluoromethyl)-6-methoxy-3-methylpyridine-4-sulfonamide Related Literature

1. Synthesis of a new class of iminosugars based on constrained azaspirocyclic scaffolds by way of catalytic C–H amination†

Pierre-Antoine Nocquet,Raphaël Hensienne,Joanna Wencel-Delord,Eric Wimmer,Damien Hazelard Org. Biomol. Chem., 2015,13, 9176-9180
2. Stabilization and compressive strain effect of AuCu core on Pt shell for oxygen reduction reaction†

Jinhua Yang,Xiaojun Chen,Xianfeng Yang,Jackie Y. Ying Energy Environ. Sci., 2012,5, 8976-8981
3. Spin dynamics in HeH2+ molecular ion in intense laser fields

Youssef Korani,Hassan Sabzyan Phys. Chem. Chem. Phys., 2016,18, 31606-31621
4. Spectroscopy of corannulene cations in helium nanodroplets†

Paul Martini,Felix Laimer,Marcelo Goulart,Florent Calvo,Paul Scheier Faraday Discuss., 2019,217, 276-289
5. Volatilisation of substituted ferrocene compounds of different sizes from room temperature ionic liquids: a kinetic and mechanistic study†

Chaopeng Fu,Leigh Aldous,Edmund J. F. Dickinson,Richard G. Compton New J. Chem., 2012,36, 774-780

Additional information on 2-(Difluoromethyl)-6-methoxy-3-methylpyridine-4-sulfonamide

Comprehensive Overview of 2-(Difluoromethyl)-6-methoxy-3-methylpyridine-4-sulfonamide (CAS No. 1805199-01-2)

2-(Difluoromethyl)-6-methoxy-3-methylpyridine-4-sulfonamide (CAS No. 1805199-01-2) is a specialized sulfonamide derivative with a unique pyridine backbone, widely recognized for its potential applications in pharmaceutical and agrochemical research. This compound features a difluoromethyl group and a methoxy substituent, which contribute to its distinct chemical properties and reactivity. Researchers are increasingly interested in its role as a bioactive intermediate, particularly in the development of novel enzyme inhibitors and small-molecule therapeutics.

The structural complexity of 2-(Difluoromethyl)-6-methoxy-3-methylpyridine-4-sulfonamide makes it a valuable candidate for drug discovery programs. Its sulfonamide moiety is known to interact with biological targets such as carbonic anhydrases and kinases, which are critical in treating conditions like cancer and metabolic disorders. Recent studies highlight its potential in precision medicine, aligning with the growing demand for personalized therapeutics. Additionally, its fluorinated groups enhance metabolic stability, a key consideration in modern pharmacokinetic optimization.

In agrochemical applications, this compound is explored for its herbicidal and fungicidal properties. The difluoromethyl group is particularly effective in disrupting plant pathogen pathways, offering a sustainable alternative to traditional pesticides. With the global shift toward green chemistry, 2-(Difluoromethyl)-6-methoxy-3-methylpyridine-4-sulfonamide is gaining attention for its potential to reduce environmental impact while maintaining efficacy.

Synthesis and scalability of CAS No. 1805199-01-2 are frequently discussed in process chemistry forums. Optimizing its production involves catalytic fluorination and regioselective sulfonylation, techniques that align with Industry 4.0 advancements. The compound’s patent landscape is also evolving, with several filings emphasizing its utility in intellectual property-driven markets.

From a commercial perspective, 2-(Difluoromethyl)-6-methoxy-3-methylpyridine-4-sulfonamide is available through specialized chemical suppliers catering to R&D laboratories. Quality control measures, including HPLC purity and NMR validation, are critical to ensure consistency for end-users. As demand grows for high-value intermediates, this compound is poised to play a pivotal role in both academic research and industrial applications.

Environmental and regulatory considerations are paramount when handling fluorinated compounds. While 1805199-01-2 is not classified as hazardous, proper waste disposal protocols must be followed to align with REACH and FDA guidelines. Its ecotoxicological profile is under ongoing evaluation, reflecting the broader focus on sustainable chemical innovation.

In summary, 2-(Difluoromethyl)-6-methoxy-3-methylpyridine-4-sulfonamide represents a convergence of cutting-edge chemistry and multidisciplinary applications. Its versatility in life sciences and material engineering underscores its relevance in addressing contemporary challenges, from drug resistance to crop protection. As research progresses, this compound is expected to unlock new opportunities in translational science and commercial product development.